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Oxine-Copper Residue Data and Analysis

A 2024 study established a sensitive analytical method and investigated the dissipation and terminal residues

of oxine-copper in cucumber and watermelon under field conditions. The key findings and methodologies

are summarized below [1].

Experimental Protocol The study used a rigorous analytical procedure known as the QuEChERS method

followed by UPLC-MS/MS analysis [1]:

Extraction: A 10 g homogenized sample was weighed and shaken with 20 mL of acetonitrile. Then, 3

g of sodium chloride (NaCl) and 2 g of magnesium sulfate (MgSO₄) were added to induce phase
separation [1].

Purification: A 1.5 mL aliquot of the extraction solution was cleaned using a dispersive solid-phase
extraction (d-SPE) tube containing mixtures of primary secondary amine (PSA) and MgSO₄ [1].

Analysis: The purified extract was analyzed using UPLC-MS/MS with a HILIC column. Detection was
performed using multiple reaction monitoring (MRM) in negative ion mode [1].

Method Validation: The method was validated with good linearity (R² ≥ 0.9980), recoveries ranging
from 75.5% to 95.8%, and a low limit of quantification (LOQ) of 0.01 mg/kg [1].

Residue Study Results The table below summarizes the residue behavior of oxine-copper from the field

trials:
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Aspect Cucumber Watermelon

Dissipation Half-life 1.77 - 2.11 days [1] 3.57 - 4.68 days [1]

Terminal Residue Range <0.01 - 0.264 mg/kg [1] <0.01 - 0.0641 mg/kg [1]

The study concluded that the long-term dietary risk from these residue levels was low, with a risk probability

of 64.11%, indicating no significant health concern for the general population [1].

A Key Consideration: MRL vs. MRPL

In your research, it is important to distinguish between an MRL (Maximum Residue Limit) and an MRPL

(Minimum Required Performance Limit) [2]:

An MRL is the maximum level of a pesticide residue legally permitted in food, based on toxicological
and agricultural practice data [2] [3].

An MRPL is a technical detection threshold for banned substances that have no permissible level in
food. It ensures that laboratories can detect these substances at trace levels and is not based on

toxicology [2].

Suggested Workflow for Residue Analysis

The following diagram outlines the general workflow for determining pesticide residues and compliance,

based on the methodologies discussed:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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